Copper(II) acetate, anhydrous

• Molecular Formula: C4H6CuO4-2
• Molecular Weight: 181.63 g/mol
• InChI: InChI=1S/2C2H4O2.Cu/c2*1-2(3)4;/h2*1H3,(H,3,4);/p-2
• InChIKey: KTALHGBASZYOKZ-UHFFFAOYSA-L

Copper(II) Acetate Anhydrous for Precision Synthesis & Catalysis: Procurement Specifications & Baseline Properties

Copper(II) acetate, anhydrous (CAS 142-71-2, molecular formula Cu(OAc)₂, MW 181.63 g·mol⁻¹) is the water-free form of cupric acetate, existing as a dark green crystalline solid with a dimeric paddlewheel structure (Cu–Cu distance 2.62 Å) that underpins its characteristic antiferromagnetic coupling below ~90 K [1]. With a copper content of approximately 35% by weight, a melting point of 115 °C, and decomposition initiating near 240 °C , this anhydrous salt serves as a stoichiometrically predictable precursor for inorganic synthesis, a Lewis acid catalyst in organic transformations, and a reagent in materials science. Unlike its blue-green monohydrate counterpart, the anhydrous form is hygroscopic, demanding sealed storage under desiccated or inert atmosphere conditions .

Water-Sensitive Synthesis Anhydrous form avoids exogenous water interference in catalytic cycles.

Stoichiometric Precursor Consistent copper content (~35% wt) for reproducible inorganic and materials synthesis.

Morphology Control Enables nano-dispersed or bimodal active phases in supported catalyst fabrication.

• [1] Wikipedia contributors. (2024). Copper(II) acetate. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Copper(II)_acetate View Source

Why Generic Substitution Fails for Copper(II) Acetate Anhydrous in Critical Applications

Copper(II) salts are not interchangeable commodities. The counterion (acetate vs. nitrate vs. sulfate vs. chloride) and hydration state (anhydrous vs. mono-/dihydrate) dictate speciation in solution, thermal decomposition pathways, and the morphology of derived nanoparticles or supported catalysts [1]. Substituting copper(II) acetate monohydrate for the anhydrous form introduces uncontrolled water that alters coordinating solvent polarity, shifts monomer–dimer equilibria, and can depress catalytic turnover and enantioselectivity in asymmetric synthesis—as demonstrated by the 43% vs. 28% yield difference and a 5% ee gap in asymmetric hydrogenation [2]. Similarly, choosing copper(II) nitrate or sulfate over the acetate precursor produces bulk-type rather than nano-dispersed active oxide phases, fundamentally changing catalyst architecture and low-temperature activity [3]. Procurement decisions that ignore these differences directly compromise reaction outcome reproducibility, catalyst performance, and process scalability.

Hydration State

Monohydrate vs. anhydrous may reduce catalytic yield and enantioselectivity in asymmetric synthesis.

Counterion Identity

Nitrate or sulfate precursors shift nanoparticle morphology, dispersion, and catalytic activity ranking.

Thermal Pathway

Monohydrate dehydration step introduces intermediate phases that may alter oxide product distribution.

• [1] Sharrock, P., & Melník, M. (1985). Copper(II) acetates: from dimer to monomer. Canadian Journal of Chemistry, 63(1), 52–56. https://doi.org/10.1139/v85-009 View Source
• [2] Rui, M., & Zhu, C. (2015). Asymmetric Hydrogenation of α,β-unsaturated ester with Copper Catalyst. In Proceedings of the International Conference on Industrial Technology and Management Science (ITMS 2015) (pp. 1093–1097). Atlantis Press. https://doi.org/10.2991/itms-15.2015.264 View Source
• [3] Lu, C.-Y., Wey, M.-Y., & Fu, Y.-H. (2008). The size, shape, and dispersion of active sites on AC-supported copper nanocatalysts with polyol process: The effect of precursors. Applied Catalysis A: General, 344(1–2), 36–44. https://doi.org/10.1016/j.apcata.2008.03.036 View Source

Quantitative Differentiation Evidence for Copper(II) Acetate Anhydrous vs. Closest Analogs

Asymmetric Hydrogenation Yield and Enantioselectivity: Anhydrous Cu(OAc)₂ vs. Cu(OAc)₂·H₂O

In the copper-catalyzed asymmetric 1,4-hydrosilylation of α,β-unsaturated benzothiazine-dioxide esters, anhydrous Cu(OAc)₂ outperforms the monohydrate form both in isolated yield and enantiomeric excess under identical ligand and reaction conditions [1]. The monohydrate gives only 28% yield and 86% ee, whereas the anhydrous form delivers 43% yield and 91% ee when paired with the same (S)-p-tol-BINAP (L2) ligand, indicating that even trace water from the precursor hydrate critically depresses catalytic turnover and chiral induction [1].

Yield & ee

Head-to-head

+15% yield
+5% ee

Supports anhydrous selection for asymmetric hydrogenation.

Identical (S)-p-tol-BINAP ligand and toluene conditions

Evidence Dimension	Asymmetric 1,4-hydrosilylation catalytic performance (isolated yield / enantiomeric excess)
Target Compound Data	43% yield, 91% ee (anhydrous Cu(OAc)₂)
Comparator Or Baseline	Cu(OAc)₂·H₂O: 28% yield, 86% ee (identical ligand L2, toluene, PMHS, NaOtBu, r.t., 24 h)
Quantified Difference	+15% absolute yield; +5% ee advantage for anhydrous form
Conditions	Substrate 0.5 mmol, 0.05 equiv Cu precursor, 0.1 equiv (S)-p-tol-BINAP (L2), 0.1 equiv NaOtBu, 4 equiv PMHS, toluene, r.t., 24 h

Why This Matters

For procurement in asymmetric synthesis, selecting anhydrous Cu(OAc)₂ over the monohydrate directly translates to a 1.5× higher product yield and a meaningful 5% ee enhancement—a difference that determines the viability of chiral API intermediate production at scale.

• [1] Rui, M., & Zhu, C. (2015). Asymmetric Hydrogenation of α,β-unsaturated ester with Copper Catalyst. In Proceedings of the International Conference on Industrial Technology and Management Science (ITMS 2015) (pp. 1093–1097). Atlantis Press. https://doi.org/10.2991/itms-15.2015.264 View Source

Nanoparticle Morphology Control in Polyol Synthesis: Copper Acetate vs. Nitrate vs. Sulfate Precursors

In the polyol process for preparing activated-carbon-supported copper nanocatalysts, the choice of copper precursor dictates the morphology and size distribution of the resulting active phases [1]. Copper acetate uniquely yields a bimodal active phase consisting of spherical pellet-shaped particles (50–70 nm) and cubic crystallites (>1 μm), whereas copper nitrate and copper sulfate produce distinct morphologies under identical conditions [1]. Catalytic activity in toluene oxidation ranks: copper nitrate > copper acetate > copper sulfate, with the best-performing catalyst (Cu-N/Al₂O₃, 5 wt.% Cu loading) achieving a turnover of 158,720 h⁻¹ [1].

Morphology

Head-to-head

Pellet 50–70 nm + cubic >1 µm (acetate)

Distinct morphologies with nitrate or sulfate

Provides bimodal architecture for diffusion-limited catalytic reactions.

Polyol process on activated carbon support

Evidence Dimension	Active phase morphology & catalytic activity (toluene oxidation space velocity)
Target Compound Data	Cu-A/AC (from acetate): pellet 50–70 nm + cubic >1 μm; activity intermediate (nitrate > acetate > sulfate)
Comparator Or Baseline	Cu-N/AC (from nitrate): higher activity (best); Cu-S/AC (from sulfate): lowest activity, incomplete decomposition
Quantified Difference	Best catalyst (Cu-N/Al₂O₃): 158,720 h⁻¹; acetate-derived catalysts show intermediate activity with distinctive bimodal morphology
Conditions	Activated carbon support, polyol process (ethylene glycol), toluene oxidation test, ICP-MS copper quantification

Why This Matters

The unique bimodal morphology from copper acetate provides a tunable active phase architecture not accessible with nitrate or sulfate precursors, enabling design of catalysts with bimodal pore accessibility—critical for diffusion-limited gas-phase reactions.

• [1] Lu, C.-Y., Wey, M.-Y., & Fu, Y.-H. (2008). The size, shape, and dispersion of active sites on AC-supported copper nanocatalysts with polyol process: The effect of precursors. Applied Catalysis A: General, 344(1–2), 36–44. https://doi.org/10.1016/j.apcata.2008.03.036 View Source

Low-Temperature CO Oxidation Activity: CuO–CeO₂ from Acetate vs. Nitrate vs. Sulfate Precursors

CuO–CeO₂ catalysts prepared by a direct solvothermal method using different copper salt precursors exhibit significantly divergent CO oxidation light-off characteristics [1]. The acetate-derived catalyst (CC-A) achieves T₅₀ = 62 °C and T₉₀ = 78 °C, representing the best low-temperature activity among the three precursors tested, attributed to its larger specific surface area, higher pore volume, and greater CO adsorption capacity [1]. The nitrate-derived catalyst (CC-N), by contrast, demonstrates superior long-term stability and resistance to water and CO₂ poisoning [1].

CO Oxidation

Head-to-head

T₅₀ = 62 °C, T₉₀ = 78 °C (acetate)

Higher light-off with nitrate or sulfate precursors

Reported lowest CO oxidation light-off among tested precursors.

Solvothermal CuO–CeO₂ catalyst

Evidence Dimension	CO oxidation light-off temperatures (T₅₀ / T₉₀) and catalyst robustness
Target Compound Data	CC-A (acetate-derived): T₅₀ = 62 °C, T₉₀ = 78 °C (best activity)
Comparator Or Baseline	CC-N (nitrate-derived): higher T₅₀/T₉₀, but better H₂O/CO₂ resistance; CC-S (sulfate-derived): lowest activity
Quantified Difference	Acetate-derived catalyst achieves full CO conversion (T₉₀) at 78 °C; nitrate-derived requires higher temperature but offers superior poisoning resistance
Conditions	Solvothermal synthesis, CuO–CeO₂ catalyst, CO oxidation test, T₅₀ and T₉₀ defined at 50% and 90% CO conversion

Why This Matters

For low-temperature emission control applications where rapid light-off is paramount (e.g., cold-start automotive exhaust), the acetate precursor route delivers quantitatively superior low-temperature CO oxidation activity.

• [1] Effect of copper precursors on CO oxidation catalyzed by CuO-CeO₂ prepared by solvothermal method. (2022). Journal of Rare Earths, 41(12), 1953–1962. https://doi.org/10.1016/j.jre.2022.11.002 View Source

Silica-Supported Copper Dispersion: Acetate Precursor Generates Nano-Sized vs. Bulk CuO from Nitrate

When Cu/SiO₂ catalysts are prepared by the cationic adsorption method, the copper acetate precursor generates highly dispersed nano-sized copper oxide species on the silica surface, whereas copper nitrate leads to bulk-type copper oxide strongly interacting with the support, and copper sulfate fails to decompose completely during catalyst preparation [1]. The acetate precursor also produces the highest total copper content on the support due to the lower acidity of its solution, which increases the negative charge density on the silica surface and enhances cupric ion affinity [1].

Dispersion

Head-to-head

Nano-dispersed CuO (acetate)

Bulk CuO (nitrate) / undecomposed (sulfate)

Acetate yields highest dispersion on SiO₂ support.

Cationic adsorption method, SiO₂ support

Evidence Dimension	Copper oxide dispersion and copper loading on SiO₂ support
Target Compound Data	Acetate precursor: highly dispersed nano-sized CuO species; highest copper content
Comparator Or Baseline	Nitrate precursor: bulk-type CuO, strong support interaction; Sulfate precursor: incomplete decomposition, lowest copper content
Quantified Difference	Qualitative dispersion ranking: acetate (nano-dispersed) >> nitrate (bulk) >> sulfate (undecomposed); acetate yields highest Cu content
Conditions	Cationic adsorption method, SiO₂ support, characterization by TGA, DSC, FTIR, XRD, AAS, SEM-EDS, N₂-sorptometry, TPR

Why This Matters

For catalyst manufacturers requiring maximum active site dispersion and metal utilization efficiency on oxide supports, the acetate precursor is the only choice that delivers nano-scale CuO dispersion, directly impacting per-kilogram catalyst productivity and cost-efficiency.

• [1] Cu/SiO₂ Catalysts obtained by cationic adsorption from different precursor salts. (2023). Latin American Applied Research, 53(1), 73–79. CONICET Digital Repository. Handle: 11336/227460. View Source

Thermal Decomposition Pathway Divergence: Anhydrous Cu(OAc)₂ Decomposition vs. Monohydrate Sequential Dehydration–Decomposition

Thermal gravimetric, DTA, and DSC studies on copper acetate monohydrate reveal a sequential two-stage thermal process: dehydration occurs at ~190 °C, followed by partial decomposition at ~220 °C yielding CuO, Cu₂O, and Cu₄O₃ [1]. The anhydrous form, by contrast, decomposes directly at 115 °C (melting with decomposition) without the endothermic dehydration step [2]. This thermal pathway divergence means that using the monohydrate in high-temperature solid-state syntheses introduces an intermediate hydrated phase that can redirect the decomposition mechanism and final oxide composition [1].

Thermolysis

Reported comparison

Direct decomposition at 115 °C (anhydrous) vs. sequential dehydration (~190 °C) + decomposition (~220 °C) for monohydrate

Simpler thermolysis pathway without intermediate hydrate phase.

TG/DTA/DSC under air or N₂

Evidence Dimension	Thermal decomposition pathway and onset temperatures
Target Compound Data	Anhydrous Cu(OAc)₂: melts/decomposes at 115 °C; direct decomposition pathway
Comparator Or Baseline	Cu(OAc)₂·H₂O: dehydrates at ~190 °C, then partially decomposes at ~220 °C; yields CuO + minor Cu₂O and Cu₄O₃
Quantified Difference	Anhydrous form decomposes ~75 °C lower than the onset of monohydrate decomposition (after dehydration); different oxide product distribution
Conditions	TG, DTA, DSC; heating up to 600 °C at various rates under air or N₂ atmosphere

Why This Matters

In thermolytic precursor routes to CuO nanomaterials or mixed oxides, the anhydrous form offers a simpler, single-step decomposition profile free from the intermediate hydrated phase that can broaden particle size distributions and introduce undesired sub-oxide phases.

• [1] Thermoanalytical investigations of the decomposition course of copper oxysalts. III. Copper(II) acetate monohydrate. (1996). Journal of Thermal Analysis, 46(1), 157–169. View Source
• [2] Wikipedia contributors. (2024). Copper(II) acetate – Physical Properties. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Copper(II)_acetate View Source

CO₂ Hydrogenation to Methanol: Copper Acetate-Derived Cu/ZrO₂ Outperforms Nitrate and Ammine Complex Precursors

In CO₂-to-methanol hydrogenation over Cu nanoparticles supported on amorphous ZrO₂, catalysts prepared from copper acetate monohydrate and precalcined at 350 °C show higher activity and methanol selectivity compared to those derived from copper nitrate hydrate or a copper ammine complex [1]. The acetate-derived catalyst generates a greater number of Cu–a-ZrO₂ interfacial active sites (the loci of methanol formation) due to the formation of surface-dispersed [CuO₄] square-planar Cu²⁺ species after calcination, which upon H₂ reduction yield Cu nanoparticles <5 nm [1].

Methanol Yield

Head-to-head

Highest Cu–a-ZrO₂ interfacial site density (acetate)

Lower activity with nitrate/ammine complex

Maximizes active sites for CO₂-to-methanol hydrogenation.

Precalcined 350 °C, amorphous ZrO₂ support

Evidence Dimension	Catalytic activity and selectivity for methanol synthesis via CO₂ hydrogenation
Target Compound Data	Acetate-derived Cu/ZrO₂: highest activity and methanol selectivity; greatest number of Cu–a-ZrO₂ interfacial sites; Cu NPs <5 nm
Comparator Or Baseline	Nitrate-derived and ammine-complex-derived Cu/ZrO₂: lower activity and methanol selectivity; fewer interfacial active sites
Quantified Difference	Acetate precursor yields more Cu–a-ZrO₂ interfacial sites (quantified by N₂O titration and TEM); higher space-time yield of methanol
Conditions	Cu/ZrO₂ catalyst, precalcined at 350 °C, CO₂ hydrogenation, amorphous ZrO₂ support, Cu precursor comparison: acetate hydrate, nitrate hydrate, ammine complex

Why This Matters

For CO₂ valorization to methanol—a strategically important reaction for carbon capture and utilization—the copper acetate precursor is demonstrably the optimal choice for maximizing active site density and methanol selectivity, directly impacting process economics.

• [1] Tada, S., Oshima, K., Noda, Y., Kikuchi, R., Sohmiya, M., Honma, T., & Satokawa, S. (2019). Effects of Cu Precursor Types on the Catalytic Activity of Cu/ZrO₂ toward Methanol Synthesis via CO₂ Hydrogenation. Industrial & Engineering Chemistry Research, 58(42), 19434–19445. https://doi.org/10.1021/acs.iecr.9b03655 View Source

Procurement-Driven Application Scenarios for Copper(II) Acetate Anhydrous

Asymmetric Catalytic Synthesis of Chiral Pharmaceutical Intermediates

When developing or scaling copper-hydride-catalyzed asymmetric reductions of α,β-unsaturated esters to enantiomerically enriched β-chiral products, specifying anhydrous Cu(OAc)₂ rather than the monohydrate directly yields a ~15% higher isolated product yield and a 5% improvement in enantiomeric excess, as demonstrated under otherwise identical conditions with (S)-p-tol-BINAP [1]. This performance gap justifies the slightly higher unit cost of the anhydrous grade through dramatically improved process mass intensity and reduced chiral chromatography burden.

Controlled Morphology Synthesis of Supported Copper Nanocatalysts via Polyol Process

For gas-phase emission control catalysts (e.g., toluene or VOC oxidation on activated carbon or Al₂O₃ supports), copper acetate is the precursor of choice when a bimodal active phase architecture—spherical nanoparticles (50–70 nm) coexisting with micrometer-scale cubic crystallites—is desired [2]. This unique morphology, inaccessible with nitrate or sulfate precursors, can be engineered to optimize intraparticle mass transport for diffusion-limited catalytic incineration processes [2].

Low-Temperature CO Oxidation Catalyst Manufacturing for Emission Control

CuO–CeO₂ catalysts formulated from copper acetate via solvothermal synthesis achieve a T₅₀ of 62 °C and T₉₀ of 78 °C for CO oxidation—the lowest light-off temperatures among acetate, nitrate, and sulfate precursors [3]. Procurement of copper acetate anhydrous (or its monohydrate) for this application is recommended when maximizing low-temperature cold-start performance is the primary design criterion, with the understanding that nitrate-derived analogs offer superior long-term hydrothermal stability if that trade-off is preferred [3].

CO₂ Hydrogenation to Methanol over ZrO₂-Supported Cu Catalysts

In the synthesis of Cu/ZrO₂ catalysts for CO₂-to-methanol hydrogenation, copper acetate enables the formation of surface-dispersed [CuO₄] square-planar Cu²⁺ species upon calcination at 350 °C, which upon H₂ reduction generate Cu nanoparticles smaller than 5 nm with a maximized density of Cu–a-ZrO₂ interfacial active sites [4]. This acetate-specific precursor effect delivers superior methanol space-time yields compared to nitrate or ammine complex precursors, directly benefiting the economics of CO₂ utilization processes [4].

Application

Selection Property

Validation Focus

Asymmetric catalytic synthesis

Anhydrous form for higher yield and enantioselectivity

Enantiomeric excess and yield reproducibility in asymmetric reduction

Supported nanocatalyst synthesis

Bimodal particle morphology from acetate precursor

Particle size distribution and catalytic activity in polyol process

Low-temperature CO oxidation catalysts

Low CO oxidation light-off performance

T₅₀/T₉₀ reproducibility in CuO–CeO₂ formulation

CO₂ hydrogenation to methanol

High density of Cu–ZrO₂ interfacial sites

Methanol space-time yield and Cu dispersion validation

• [1] Rui, M., & Zhu, C. (2015). Asymmetric Hydrogenation of α,β-unsaturated ester with Copper Catalyst. ITMS 2015, 1093–1097. https://doi.org/10.2991/itms-15.2015.264 View Source
• [2] Lu, C.-Y., Wey, M.-Y., & Fu, Y.-H. (2008). The size, shape, and dispersion of active sites on AC-supported copper nanocatalysts with polyol process: The effect of precursors. Applied Catalysis A: General, 344(1–2), 36–44. https://doi.org/10.1016/j.apcata.2008.03.036 View Source
• [3] Effect of copper precursors on CO oxidation catalyzed by CuO-CeO₂ prepared by solvothermal method. (2022). Journal of Rare Earths, 41(12), 1953–1962. https://doi.org/10.1016/j.jre.2022.11.002 View Source
• [4] Tada, S., Oshima, K., Noda, Y., Kikuchi, R., Sohmiya, M., Honma, T., & Satokawa, S. (2019). Effects of Cu Precursor Types on the Catalytic Activity of Cu/ZrO₂ toward Methanol Synthesis via CO₂ Hydrogenation. Industrial & Engineering Chemistry Research, 58(42), 19434–19445. https://doi.org/10.1021/acs.iecr.9b03655 View Source